Cas no 2227863-93-4 (rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227863-93-4
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6242737
• PubChem ID: 165843049
• Update Time: 2025-10-29

rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid
• 2227863-93-4
• EN300-1979996

• Inchi： 1S/C11H11ClO2/c1-6-2-3-10(12)8(4-6)7-5-9(7)11(13)14/h2-4,7,9H,5H2,1H3,(H,13,14)/t7-,9+/m0/s1
• InChI Key： RMBVTWYVORBWGT-IONNQARKSA-N
• SMILES： ClC1=CC=C(C)C=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227863-93-4)

Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid, with the CAS number 2227863-93-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropane ring and a substituted aromatic group makes it a fascinating subject for researchers exploring novel chemical entities.

The compound's structure, featuring a chiral center at the cyclopropane ring, allows for the exploration of stereoselective synthesis and pharmacological activity. The 2-chloro-5-methylphenyl moiety introduces electronic and steric effects that can influence the compound's interactions with biological targets. These features make Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid a valuable scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinctive reactivity and biological properties. The cyclopropane ring is known to enhance binding affinity and metabolic stability, making it an attractive feature in drug design. Researchers have been exploring various derivatives of cyclopropanecarboxylic acids to develop new therapeutic agents. Among these, Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid has shown promise in preliminary studies.

One of the key aspects of this compound is its potential as a building block for more complex molecules. The chiral center at the cyclopropane ring allows for the synthesis of enantiomerically pure forms, which can exhibit different pharmacological profiles. This is particularly important in drug development, where enantiomeric purity can significantly impact efficacy and safety. The racemic mixture of this compound provides a starting point for further derivatization and optimization.

Recent studies have highlighted the importance of substituents on the aromatic ring in influencing biological activity. The 2-chloro-5-methylphenyl group in Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid introduces both electron-withdrawing and sterically hindering effects. These properties can modulate the compound's interaction with enzymes and receptors, potentially leading to novel therapeutic effects. Researchers have been investigating how these substituents affect the compound's pharmacokinetic properties and target engagement.

The synthesis of this compound involves sophisticated organic chemistry techniques, including stereoselective reactions to establish the correct configuration at the cyclopropane ring. Advanced synthetic methodologies have enabled the efficient preparation of complex cyclic structures like this one. The use of transition metal catalysts and asymmetric induction techniques has been particularly valuable in achieving high enantiomeric purity.

In terms of biological activity, preliminary studies have suggested that Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid may exhibit interesting pharmacological properties. The cyclopropane ring is known to enhance binding affinity to certain biological targets, while the aromatic substituents can fine-tune activity through electronic and steric effects. Further research is needed to fully elucidate its potential therapeutic applications.

The compound's structural features also make it a useful tool for mechanistic studies in pharmaceutical chemistry. Understanding how such molecules interact with biological targets can provide insights into drug design principles and lead to the development of more effective drugs. Computational modeling and spectroscopic techniques have been employed to study the interactions between this compound and its targets.

As research in pharmaceutical chemistry continues to advance, compounds like Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid are expected to play a crucial role in drug discovery efforts. Their unique structural features and potential biological activities make them valuable candidates for further exploration. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing their full potential.

The development of new drugs remains a critical challenge in modern medicine. Novel chemical entities like Rac-(1R,2R)-2-(2-chloro-5-methylphenyl)cyclopropane-1-carboxylic acid offer hope for addressing unmet medical needs. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery and development of new therapeutic agents.